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Compound of Interest

Compound Name: 5-Methyiltetrahydrofolic acid-13C5

Cat. No.: B15143208

Essential Safety and Handling Guide for 5-
Methyltetrahydrofolic acid-13C5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Methyltetrahydrofolic acid-13C5. The following
procedures for personal protective equipment, operational handling, and disposal are designed
to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 5-Methyltetrahydrofolic acid-13C5, it is imperative to use appropriate
personal protective equipment to prevent exposure. The substance may cause skin and eye
irritation, as well as respiratory irritation and allergic skin reactions.[1][2]

Summary of Required Personal Protective Equipment
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Protection Type

Recommended PPE

Specifications and
Remarks

Eye/Face Protection

Safety goggles with side-
shields or a face shield

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield is recommended
when there is a risk of

splashing.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

Disposable gloves should be
inspected before use and
changed immediately upon

contact with the substance.[3]

Lab coat or protective clothing

A disposable gown made of
polyethylene-coated
polypropylene or other
resistant laminate materials is
preferred.[4] Lab coats should
be buttoned and cover as

much skin as possible.[3]

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required if
dust or aerosols are

generated.

Engineering controls should be
the primary method of
exposure control. If a respirator
is necessary, annual medical
evaluations and fit testing are

required.[3]

Operational Plan for Safe Handling and Disposal

A systematic approach to handling and disposal is essential to minimize risks.

Step-by-Step Handling and Disposal Protocol

e Preparation:

o Ensure the work area is well-ventilated.[1]
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o Set up emergency exits and a risk-elimination area.[1]

o Have an eye-wash station and safety shower readily accessible.[2]

o Don all required PPE as specified in the table above.

e Handling the Compound:

[¢]

Avoid the formation of dust and aerosols.[1]

[e]

Avoid contact with skin and eyes.[1]

[e]

Do not eat, drink, or smoke in the handling area.[2]

o

Use non-sparking tools to prevent fire hazards from electrostatic discharge.[1]

» In Case of Accidental Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[1][2]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.
Seek medical attention if irritation or a rash occurs.[1]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
assistance.[1]

o Accidental Release Measures:

o Wear a self-contained breathing apparatus and avoid dust formation.[5]

o Evacuate personnel from the area.

o Collect the spillage using a method that does not generate dust (e.g., using a spark-proof
vacuum or by gently sweeping with a damp cloth).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://file.medchemexpress.com/batch_PDF/HY-113046/5-Methyltetrahydrofolic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://file.medchemexpress.com/batch_PDF/HY-113046/5-Methyltetrahydrofolic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://file.medchemexpress.com/batch_PDF/HY-113046/5-Methyltetrahydrofolic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.kmpharma.in/download_msds/14344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Place the collected material in a suitable, closed container for disposal.[1]

o Provide adequate ventilation in the spill area.[5]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Recommended storage temperature is -20°C.
o Store away from incompatible materials and foodstuff containers.[1]

» Disposal:

o Dispose of the compound and any contaminated materials in accordance with local, state,
and federal regulations.[1]

o The substance should be sent to an appropriate treatment and disposal facility.[1]
o Do not allow the chemical to enter drains.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Methyltetrahydrofolic acid-13C5.
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Caption: Workflow for safe handling and disposal of 5-Methyltetrahydrofolic acid-13C5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-
Methyltetrahydrofolic acid-13C5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143208#personal-protective-equipment-for-
handling-5-methyltetrahydrofolic-acid-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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